4-[Methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid

• IUPAC Name: 4-[methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C14H19NO5S/c1-15(10-11-6-8-20-9-7-11)21(18,19)13-4-2-12(3-5-13)14(16)17/h2-5,11H,6-10H2,1H3,(H,16,17)
• InChI Key: PFDWMFMYFYETGH-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCOCC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C14H19NO5S
• Molecular Weight: 313.37 g/mol

Description

4-[Methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid, also known as MRSB, is a chemical compound that has gained attention in scientific research due to its potential applications in medicinal chemistry. MRSB is a sulfonamide derivative that has been synthesized through various methods, and has been found to exhibit promising biological activities.

Mechanism of Action

The mechanism of action of 4-[Methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid involves the inhibition of the target enzyme through the formation of a stable complex. 4-[Methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid binds to the active site of the enzyme, preventing its normal function. This leads to a decrease in the activity of the enzyme, which can have various physiological effects.
Biochemical and Physiological Effects:
4-[Methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and regulate acid-base balance. 4-[Methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid has also been found to have an effect on the central nervous system, with potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[Methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid in lab experiments is its high potency and specificity towards the target enzyme. This makes it a valuable tool for studying the biological activity of the enzyme and its role in various physiological processes. However, one limitation is the potential toxicity of 4-[Methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid, which can affect the viability of cells and tissues in vitro.

Future Directions

There are several future directions for the study of 4-[Methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid. One potential application is the development of new drugs for the treatment of cancer and inflammation. 4-[Methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid can also be used as a tool for studying the role of carbonic anhydrase in various physiological processes, such as acid-base balance and neurological function. Further research is needed to explore the full potential of 4-[Methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid and its derivatives in medicinal chemistry.

Synthesis Methods

The synthesis of 4-[Methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid involves the reaction of 4-aminobenzoic acid with methyl 4-formylbenzoate and then with oxane-4-carboxaldehyde, followed by the reaction with sulfamoyl chloride. The final product is obtained after purification and characterization by various spectroscopic techniques.

Scientific Research Applications

4-[Methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit inhibitory activity against various enzymes, such as carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. 4-[Methyl(oxan-4-ylmethyl)sulfamoyl]benzoic acid has also been found to exhibit anti-inflammatory and anti-cancer activities, making it a potential candidate for the development of new drugs.